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Compound of Interest

Compound Name: (S)-PFI-2 hydrochloride

Cat. No.: B610942 Get Quote

Introduction

(S)-PFI-2 hydrochloride is the inactive enantiomer of (R)-PFI-2, a potent and highly selective

inhibitor of the lysine methyltransferase SETD7.[1] Due to its lack of significant inhibitory

activity against SETD7 (approximately 500-fold less active than its (R)-enantiomer), (S)-PFI-2

serves as an ideal negative control for in-vitro and in-cell experiments designed to probe the

function of SETD7.[2][3] The (R)-enantiomer has been shown to affect cellular processes such

as the Hippo signaling pathway by modulating the localization of the transcriptional co-activator

YAP.[2][4] Proper preparation of stock solutions is critical for ensuring experimental

reproducibility and accuracy when using (S)-PFI-2 as a negative control.

These notes provide detailed protocols for the solubilization, preparation, and storage of (S)-
PFI-2 hydrochloride stock solutions for research applications.

Chemical and Physical Properties

A summary of the key properties of (S)-PFI-2 hydrochloride is provided below. It is important

to always refer to the batch-specific Certificate of Analysis (CoA) for the most accurate

molecular weight, as it may vary due to hydration.
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Property Value Reference

CAS Number 1627607-88-8 [3]

Molecular Formula C₂₃H₂₅F₄N₃O₃S·HCl [3]

Molecular Weight 535.98 g/mol

Purity ≥95% - ≥97% [2][3]

Appearance Crystalline solid / Solid powder [2][3]

Experimental Protocols
1. Materials and Equipment

(S)-PFI-2 hydrochloride powder

High-purity anhydrous Dimethyl Sulfoxide (DMSO)

High-purity Ethanol (EtOH)

Sterile, nuclease-free polypropylene microcentrifuge tubes

Calibrated precision balance

Calibrated micropipettes and sterile, filtered tips

Vortex mixer

Optional: Sonicator

2. Safety Precautions

Always handle (S)-PFI-2 hydrochloride in a well-ventilated area, preferably a chemical

fume hood.[5][6]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.[5]
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Avoid inhalation of dust and contact with skin or eyes.[5][6]

Refer to the Safety Data Sheet (SDS) for complete handling and emergency procedures.[3]

3. Preparation of Stock Solutions

This protocol outlines the steps to prepare a concentrated stock solution of (S)-PFI-2
hydrochloride. DMSO is the recommended solvent for achieving the highest concentration.

Step-by-Step Procedure:

Equilibration: Allow the vial of (S)-PFI-2 hydrochloride powder to equilibrate to room

temperature for at least 15-20 minutes before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of powder using a calibrated precision

balance. Perform this in a fume hood.

Solvent Addition: Add the calculated volume of the appropriate solvent (e.g., DMSO) to the

vial containing the powder. Refer to Table 2 and Table 3 for solubility data and solvent

volumes.

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Sonication (Optional): If the compound does not fully dissolve, sonication in a water bath for

5-10 minutes can aid dissolution.[1]

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into

smaller, single-use volumes in sterile polypropylene tubes.[1] Store the aliquots at -20°C for

short-term storage or -80°C for long-term storage.[1] The compound is stable for at least one

year when stored as a solvent solution at -80°C.[1]

Solubility Data
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Reference

DMSO 100 mM 53.6 mg/mL

Ethanol 20 mM 10.72 mg/mL

Stock Solution Preparation Guide (using DMSO)

The following table provides pre-calculated solvent volumes to prepare stock solutions from

standard masses of the compound, based on a molecular weight of 535.98 g/mol .[7]

Desired
Concentration

Volume of DMSO
for 1 mg

Volume of DMSO
for 5 mg

Volume of DMSO
for 10 mg

1 mM 1.87 mL 9.33 mL 18.66 mL

5 mM 0.37 mL 1.87 mL 3.73 mL

10 mM 0.19 mL 0.93 mL 1.87 mL

50 mM 0.04 mL 0.19 mL 0.37 mL

100 mM 0.019 mL (19 µL) 0.093 mL (93 µL) 0.187 mL (187 µL)
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Caption: Role of SETD7 in the Hippo pathway and its modulation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b610942#preparing-stock-solutions-of-s-pfi-2-
hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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